2-(benzo[d]isoxazol-3-yl)-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C19H21N5O4S/c1-27-7-6-20-18(26)9-24-19(13-10-29-11-15(13)22-24)21-17(25)8-14-12-4-2-3-5-16(12)28-23-14/h2-5H,6-11H2,1H3,(H,20,26)(H,21,25)
• InChI Key: XCDJLAJYEMMYRO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C19H21N5O4S
• Molecular Weight: 415.5 g/mol
• CAS No.: 1171699-28-7

Description

2-(benzo[d]isoxazol-3-yl)-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H21N5O4S and its molecular weight is 415.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Antipsychotic Agents

Research on similar compounds has demonstrated potential antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, a common target for existing antipsychotic drugs. These studies suggest that modifications in the chemical structure of compounds related to the one can lead to significant pharmacological activities, potentially offering new therapeutic avenues for psychiatric disorders (Wise et al., 1987).

Antimicrobial and Anti-inflammatory Agents

Compounds bearing isoxazole and pyrazole moieties have been evaluated for their antimicrobial and anti-inflammatory properties. This line of research emphasizes the role of these compounds in developing new drugs with potential applications in treating infections and inflammation (Kendre et al., 2015).

Corrosion Inhibitors

Research into compounds with acetamide and isoxazoline derivatives has shown their effectiveness as corrosion inhibitors. Such studies are crucial for materials science, offering insights into protecting metals and alloys in various industrial applications (Yıldırım & Cetin, 2008).

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of coordination complexes involving pyrazole-acetamide derivatives have been explored for their antioxidant activities. These findings contribute to the field of bioinorganic chemistry, highlighting the potential of such complexes in oxidative stress-related therapeutic applications (Chkirate et al., 2019).

Antitumor Evaluation

Studies have also focused on the antitumor evaluation of novel compounds, including thiadiazoles and pyrazole derivatives. These investigations are part of ongoing efforts to discover new anticancer agents with improved efficacy and safety profiles (Hamama et al., 2013).